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Compound of Interest

Compound Name: 8-Hydroxyguanine Hydrochloride

Cat. No.: B587949

For researchers, scientists, and professionals in drug development, the accurate measurement
of oxidative DNA damage is crucial. 8-hydroxyguanine (8-OHG), and its deoxynucleoside form
8-hydroxy-2'-deoxyguanosine (8-OHdG), are widely accepted as key biomarkers for such
damage.[1] Enzyme-linked immunosorbent assays (ELISAS) offer a high-throughput and cost-
effective method for quantifying 8-OHG/8-OHdG in various biological samples. However, the
market offers a plethora of commercial ELISA kits, each with its own set of performance
characteristics. This guide provides an objective comparison of several commercially available
8-OHG ELISA kits to aid researchers in selecting the most suitable option for their studies.

Performance Comparison of Commercial 8-OHG
ELISA Kits

The selection of an appropriate ELISA kit depends on several factors, including the sample
type, the expected concentration of 8-OHdG, and the required sensitivity. The following table
summarizes the key performance characteristics of various commercial 8-OHG ELISA kits
based on manufacturer-provided information.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b587949?utm_src=pdf-interest
https://www.arigobio.com/8-Hydroxyguanosine-8-OHdG-ELISA-Kit-ARG80911.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Manufact . Assay Sensitivit Detection Sample Assay
Kit Name )
urer Type y Range Types Time
8-hydroxy Saliva,
2 Urine,
deoxyguan - Plasma,
) Competitiv =0.59 0.94 - 60 ]
Abcam osine Tissue 2h
] e ng/mL ng/mL
ELISA Kit Extracts,
(ab201734 Serum,
) Cell Lysate
8-hydroxy-
Serum,
2'-
plasma,
deoxyguan ]
_ N tissue
osine (8- Competitiv
Abcam - - homogenat -
OHdG) e
) e and other
ELISA Kit . .
biological
(ab285254 .
fluids
)
Urine, cell
DNA culture,
) Damage Competitiv 0.94 - 60 plasma,
Agrisera 0.59 ng/mL 1h
(8-OHdG) e ng/mL and other
ELISA Kit sample
matrices
Urine, cell
8
culture
Hydroxygu
. _ supernatan
Arigo anosine (8- N
) Competitiv 0.94 - 60 t, serum,
Biolaborato = OHdG) 0.59 ng/ml 1h
) ) e ng/ml plasma,
res ELISA Kit
saliva and
(ARG8091 .
cell/tissue
1)
lysate
Cayman DNA/RNA Competitiv. ~ 80% B/Bo: 10.3-3,000 - -
Chemical Oxidative e 30 pg/ml pg/ml
Damage
(High
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Sensitivity)
ELISA Kit
OxiSelect
™
Oxidative
Cell DNA N
) Competitiv DNA
Biolabs, Damage - - -
) samples
Inc. ELISAKit
(8-OHdAG
Quantitatio
n)
ELISAKit
for 8-
Serum,
Hydroxyde
Cloud- ) - < 74.07- plasma
oxyguanosi  Competitiv
Clone - 26.81pg/m 6,000pg/m and other 2h
ne (8- e Inhibition ) )
Corp. L biological
OHdG) .
fluids
(CEAB60G
e)
8-OHdG(8-
serum,
Hydroxyde
) ] N plasma
Elabscienc  oxyguanosi  Competitiv 1.56-100 ]
0.94 ng/mL and other 2h 30min
e ne) ELISA e ng/mL ) ]
) biological
Kit (E-EL-
fluids
0028)
_ 8-OHdG
Invitrogen . .
Competitiv Competitiv 1.56-100 Serum, ]
(Thermo ] 0.94 ng/mL 2h 30min
] e ELISAKit e ng/mL Plasma
Fisher)
(EELO04)
Northwest High Competitiv 125 pg/mL - Plasma, Overnight
Life Sensitivity e and/or incubation
Science 8- DNA
Specialties  Hydroxyde extracts
oxyguanosi isolated
ne (8- from cell
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

OHdG) lysates or
ELISA tissue
Assay Kit homogenat
es
plasma,
urine, and
saliva
samples,
HT 8-oxo-
DNA
dG ELISA N
R&D . Competitiv extracted
| - - -
Systems e from
(4380-096-
cultured
K)
cells,
adherent
cells, and
tissue

Note: "-" indicates that the information was not readily available in the initial search results.
Researchers should consult the manufacturer's datasheets for the most up-to-date and
complete information.

Experimental Protocols and Methodologies

The majority of the compared 8-OHG ELISA kits employ a competitive assay format.[2][3] The
general principle involves the competition between 8-OHdG in the sample and a fixed amount
of 8-OHdG pre-coated on the microplate for binding to a specific antibody. The signal is
inversely proportional to the amount of 8-OHdG in the sample. A typical workflow for these
competitive ELISAs is illustrated below.
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Typical Competitive 8-OHG ELISA Workflow
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Oxidative DNA Damage and Repair Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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